Cas no 863588-51-6 (2-ethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2-ethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863588-51-6
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 5748555
• PubChem ID: 3397111
• Update Time: 2025-05-24

2-ethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• Benzamide, 2-ethoxy-N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• F0694-0019
• AKOS024596943
• 863588-51-6
• 2-ethoxy-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
• 2-ethoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 2-ethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C21H17N3O2S/c1-2-26-18-8-4-3-6-16(18)19(25)23-15-11-9-14(10-12-15)20-24-17-7-5-13-22-21(17)27-20/h3-13H,2H2,1H3,(H,23,25)
• InChI Key： XSDRHOLPYARJNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 375.10414797g/mol
• Monoisotopic Mass: 375.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• pka: 13.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

2-Ethoxy-N-(4-{1,3Thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide: A Comprehensive Overview

The compound with CAS No 863588-51-6, commonly referred to as 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties. In this article, we will delve into its structural characteristics, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecular formula of 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is C₁₉H₁₇N₃O₂S. Its structure consists of a benzamide core with an ethoxy group at the 2-position and a substituted phenyl group attached to the nitrogen atom. The phenyl group is further substituted with a 1,3-thiazolo[5,4-b]pyridine moiety, which introduces unique electronic and steric properties to the molecule. This combination makes the compound highly versatile for various chemical reactions and applications.

Synthesis and Characterization

The synthesis of 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and purification techniques. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. The compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry), which have provided detailed insights into its molecular structure.

Applications in Drug Discovery

One of the most promising areas of application for 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is in drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a valuable lead compound for developing new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, research published in 2023 demonstrated its ability to modulate kinase activity, suggesting its potential role in anticancer drug development.

Materials Science Applications

Beyond pharmacology, 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has explored its use in creating MOFs with enhanced porosity and stability under varying conditions.

Toxicological Studies

Understanding the safety profile of 2-ethoxy-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is crucial for its application in biomedical fields. Toxicological studies conducted in 2023 have indicated that the compound exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its chronic effects and bioaccumulation potential.

Future Directions

The future of 2-ethoxy-N-(4-{1